3-[5-(Hydroxymethyl)-2-oxo-1,3-oxazolidin-3-yl]benzoic acid

• CAS No.: 72667-29-9
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 3-[5-(hydroxymethyl)-2-oxo-1,3-oxazolidin-3-yl]benzoic acid
• InChI: InChI=1S/C11H11NO5/c13-6-9-5-12(11(16)17-9)8-3-1-2-7(4-8)10(14)15/h1-4,9,13H,5-6H2,(H,14,15)
• InChI Key: NIOIFGLPWCKDSM-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC=CC(=C2)C(=O)O)CO

Description

3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid is a complex organic compound that features both a benzoic acid moiety and an oxazolidinone ring

Preparation Methods

The synthesis of 3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 3-(hydroxymethyl)benzoic acid with an appropriate oxazolidinone precursor under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on cellular processes. In medicine, it could be investigated for its therapeutic potential. Additionally, it has applications in the industrial sector, particularly in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxymethyl group and the oxazolidinone ring play crucial roles in its biological activity, potentially affecting enzyme function and cellular signaling pathways.

Comparison with Similar Compounds

Similar compounds to 3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid include other benzoic acid derivatives and oxazolidinone-containing molecules. These compounds share structural similarities but may differ in their chemical reactivity and biological activity. The unique combination of the benzoic acid moiety and the oxazolidinone ring in 3-(5-(Hydroxymethyl)-2-oxooxazolidin-3-yl)benzoic acid sets it apart from other related compounds.